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Compound of Interest

Compound Name: 4,4'-Diiodobiphenyl!

Cat. No.: B1208875

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4,4'-Diiodobiphenyl, a key
chemical intermediate in various fields, including organic synthesis and materials science. This
guide details its core physicochemical properties, provides a representative experimental
protocol for its application in cross-coupling reactions, and illustrates the associated workflow.

Core Properties of 4,4'-Diiodobiphenyl

4.4'-Diiodobiphenyl is a halogenated aromatic compound characterized by a biphenyl
backbone substituted with two iodine atoms at the para positions. Its chemical structure makes
it a valuable precursor in the synthesis of complex organic molecules and advanced materials.

[1]

The essential physicochemical properties of 4,4'-Diiodobiphenyl are summarized in the table
below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula Ci12Hsl2 [21[3114]
Molecular Weight 406.00 g/mol [2][5]
CAS Number 3001-15-8 [1114]
Appearance Pale yellow to beige crystalline (4]

powder
Melting Point 201 - 204 °C [1]
Boiling Point 380.9 £ 35.0 °C (Predicted) [3]
Density 2.041 + 0.06 g/cm3 (Predicted) [3]
Solubility Soluble in hot Toluene [4]

Applications in Synthetic Chemistry

The reactivity of the carbon-iodine bonds in 4,4'-Diiodobiphenyl makes it an excellent
substrate for various palladium-catalyzed cross-coupling reactions, such as the Suzuki and
Sonogashira reactions.[1][2] These reactions are fundamental in medicinal chemistry and
materials science for the construction of carbon-carbon bonds, enabling the synthesis of
pharmaceuticals, organic light-emitting diodes (OLEDs), and liquid crystals.[1]

Experimental Protocol: Sonogashira Coupling

The Sonogashira cross-coupling reaction is a powerful method for forming a carbon-carbon
bond between a terminal alkyne and an aryl or vinyl halide.[6][7] The following is a
representative protocol for the double Sonogashira coupling of 4,4'-Diiodobiphenyl with a
terminal alkyne.

Reaction Scheme:
I-CeHa-CeHa-1 + 2 H-C=C-R -> R-C=C-CsH4-CeH4-C=C-R

Materials and Reagents:
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e 4,4'-Diiodobiphenyl

o Terminal Alkyne (e.g., Phenylacetylene)

o Palladium Catalyst (e.g., Pd(PPhs)2Cl2)

o Copper(l) Cocatalyst (e.g., Copper(l) iodide, Cul)
» Base (e.g., Diisopropylamine or Triethylamine)

¢ Anhydrous Solvent (e.g., Tetrahydrofuran (THF) or Toluene)
o Celite®

o Ethyl Acetate (EtOAC)

o Saturated aqueous NH4Cl, NaHCOs, and brine

e Anhydrous Na=2SOa4 or MgSOa

« Silica Gel for chromatography

Procedure:

e Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen),
combine 4,4'-Diiodobiphenyl (1.0 eq), the palladium catalyst (e.g., 2-5 mol%), and the
copper(l) cocatalyst (e.g., 1-3 mol%).

e Solvent and Reagent Addition: Add anhydrous THF via syringe. To this stirred suspension,
sequentially add the base (e.g., 4.0 eq) and the terminal alkyne (2.2 eq).

o Reaction Execution: Stir the reaction mixture at room temperature. The reaction progress
can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Reactions are typically complete within 3-24 hours.

o Work-up:

o Upon completion, dilute the reaction mixture with diethyl ether or ethyl acetate.
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o Filter the mixture through a pad of Celite® to remove the catalyst residues, washing the
pad with additional solvent.

o Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous
NHa4Cl, saturated aqueous NaHCOs, and brine.

o Dry the organic layer over anhydrous NazSOa, filter, and concentrate the solvent under
reduced pressure using a rotary evaporator.

« Purification: Purify the resulting crude product by flash column chromatography on silica gel
to yield the desired disubstituted biphenyl product.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the Sonogashira coupling protocol described
above.

1. Reaction Setup 2. Reagent Addition & Reaction 3. Work-up
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Caption: Workflow for the Sonogashira coupling of 4,4'-Diiodobiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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